Cas no 62615-52-5 (Naphtho[1,2-b]thiophene, 3-bromo-2-(bromomethyl)-)

Naphtho[1,2-b]thiophene, 3-bromo-2-(bromomethyl)- structure
62615-52-5 structure
Product Name:Naphtho[1,2-b]thiophene, 3-bromo-2-(bromomethyl)-
CAS No:62615-52-5
MF:C13H8Br2S
MW:356.075620651245
CID:438115
PubChem ID:71384611
Update Time:2025-04-19

Naphtho[1,2-b]thiophene, 3-bromo-2-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

    • Naphtho[1,2-b]thiophene, 3-bromo-2-(bromomethyl)-
    • 3-bromo-2-(bromomethyl)benzo[g][1]benzothiole
    • 62615-52-5
    • 3-BROMO-2-(BROMOMETHYL)NAPHTHO[1,2-B]THIOPHENE
    • DTXSID20806864
    • Inchi: 1S/C13H8Br2S/c14-7-11-12(15)10-6-5-8-3-1-2-4-9(8)13(10)16-11/h1-6H,7H2
    • InChI Key: HQCWQRHITBAPDP-UHFFFAOYSA-N
    • SMILES: BrC1=C(CBr)SC2C1=CC=C1C=CC=CC=21

Computed Properties

  • Exact Mass: 353.87134
  • Monoisotopic Mass: 353.87135g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • PSA: 0
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd